Cas no 1805288-53-2 (2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde)

• Product Name: 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde
• CAS No: 1805288-53-2
• MF: C₈H₃F₂IN₂O
• MW: 308.023500680923
• CID: 4876172
• Update Time: 2025-05-19

2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F2IN2O/c9-8(10)7-4(3-14)6(1-12)13-2-5(7)11/h2-3,8H
• InChI Key： RNDLXPAVFHJQQP-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C#N)C(C=O)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 265
• XLogP3: 1.6
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde

Professional Introduction to 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde (CAS No. 1805288-53-2)

2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde, with the CAS number 1805288-53-2, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous bioactive molecules. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, and an iodine substituent, makes this molecule a versatile intermediate in the synthesis of various pharmacologically relevant compounds.

The cyano group at the 2-position of the pyridine ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and facilitating interactions with biological targets. The difluoromethyl group at the 4-position is known for its ability to modulate metabolic stability and binding affinity, making it a common feature in drug design to improve pharmacokinetic properties. Additionally, the iodopyridine moiety at the 5-position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of complex molecular architectures.

In recent years, the development of novel therapeutic agents has been heavily influenced by advances in synthetic chemistry and an increased understanding of structure-activity relationships (SAR). The compound 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde has emerged as a valuable building block in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating inhibitors of kinases and other enzyme targets relevant to cancer therapy. The aldehyde functionality at the 3-position allows for further derivatization through condensation reactions, enabling the creation of diverse pharmacophores.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. Research has highlighted the potential of compounds like 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde in developing treatments for inflammatory diseases, infectious disorders, and neurological conditions. The combination of electronic and steric effects introduced by the various substituents in this molecule allows for fine-tuning of its interactions with biological targets. This flexibility has been exploited by medicinal chemists to optimize potency, selectivity, and overall drug-like properties.

The synthesis of 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde involves multi-step organic transformations that showcase modern synthetic methodologies. Key steps often include halogenation reactions to introduce the iodine substituent, followed by protection-deprotection strategies to handle the reactive cyano and aldehyde groups. Advances in catalytic systems have also enabled more efficient routes to this compound, reducing reaction times and improving yields. These synthetic advancements are crucial for scaling up production and making such compounds more accessible for further research and development.

In academic research, this compound has been utilized as a scaffold for exploring novel chemical entities with therapeutic potential. By modifying its core structure or appending different functional groups, researchers can generate libraries of derivatives for high-throughput screening (HTS) or rational drug design. The< strong>difluoromethyl group, in particular, has been extensively studied for its impact on metabolic stability and binding interactions with protein targets. This has led to several patents and publications detailing new synthetic approaches and applications.

The growing interest in fluorinated compounds stems from their ability to enhance drug properties such as lipophilicity, bioavailability, and resistance to enzymatic degradation. In the context of 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde, the presence of two fluorine atoms at the 4-position not only contributes to these desirable characteristics but also provides opportunities for further derivatization through fluorination reactions. Such modifications can lead to compounds with improved pharmacological profiles suitable for clinical translation.

The role of computational chemistry in designing and optimizing molecules like 2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde cannot be overstated. Molecular modeling techniques have enabled researchers to predict binding modes, calculate physicochemical properties, and assess metabolic liabilities before experimental synthesis begins. This approach saves time and resources while increasing the likelihood of success in generating lead compounds for drug development. Furthermore, machine learning algorithms have been trained on large datasets containing known bioactive molecules to identify new scaffolds with potential therapeutic value.

The future directions of research involving this compound are likely to focus on expanding its applications into new therapeutic areas. For example, investigations into its role as an intermediate in antiviral or anti-inflammatory agents are ongoing. Additionally, exploring its potential as a ligand for G-protein coupled receptors (GPCRs) or ion channels could open up new avenues for drug discovery. As synthetic methodologies continue to evolve, it is anticipated that access to complex derivatives will become more streamlined, accelerating the pace at which novel therapeutics reach clinical trials.

In conclusion,< strong>2-Cyano-4-(difluoromethyl)-5-iodopyridine-3-carboxaldehyde (CAS No.< strong>1805288-53-2) represents a significant advancement in pharmaceutical chemistry due to its versatile structure and functional groups. Its utility as an intermediate in synthesizing bioactive molecules underscores its importance in medicinal research today. With ongoing studies exploring its applications across multiple therapeutic domains,< strong>this compound< strong>wontotallyshapefuturedrugdevelopmentbyprovidinginnovativescaffoldsfortherapeuticagents.